![molecular formula C14H20BrNO4 B8537350 tert-Butyl N-[(4-bromo-2-hydroxyphenyl)methyl]-N-(2-hydroxyethyl)carbamate](/img/structure/B8537350.png)
tert-Butyl N-[(4-bromo-2-hydroxyphenyl)methyl]-N-(2-hydroxyethyl)carbamate
Cat. No. B8537350
M. Wt: 346.22 g/mol
InChI Key: DEXCGZVCFOMTTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09216988B2
Procedure details
To a solution of tert-butyl N-[(4-bromo-2-hydroxy-phenyl)methyl]-N-(2-hydroxyethyl)carbamate (3 g, 8.67 mmol) and triphenylphosphine (3.4 g, 13.0 mmol) in dichloromethane (85 mL) was added diisopropyl azodicarboxylate (2.69 g, 13.0 mmol) and the reaction was stirred at ambient temperature for 12 hours. The reaction was then washed with water, brine, dried with MgSO4 and purified by silica gel column chromatography (0-40% EtOAc in heptane) to give tert-butyl 8-bromo-2,3-dihydrobenzo[f][1,4]oxazepine-4(5H)-carboxylate (2.45 g, 86% yield). LCMS (m/z) ES+ 328 [M+1]+.
Quantity
3 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][N:9]([CH2:17][CH2:18]O)[C:10](=[O:16])[O:11][C:12]([CH3:15])([CH3:14])[CH3:13])=[C:4]([OH:20])[CH:3]=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.N(C(OC(C)C)=O)=NC(OC(C)C)=O>ClCCl>[Br:1][C:2]1[CH:7]=[CH:6][C:5]2[CH2:8][N:9]([C:10]([O:11][C:12]([CH3:13])([CH3:14])[CH3:15])=[O:16])[CH2:17][CH2:18][O:20][C:4]=2[CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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3 g
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|
Type
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reactant
|
|
Smiles
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BrC1=CC(=C(C=C1)CN(C(OC(C)(C)C)=O)CCO)O
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Name
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|
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Quantity
|
3.4 g
|
|
Type
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reactant
|
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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|
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Quantity
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2.69 g
|
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Type
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reactant
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Smiles
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N(=NC(=O)OC(C)C)C(=O)OC(C)C
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Name
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Quantity
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85 mL
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|
Type
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solvent
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Smiles
|
ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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the reaction was stirred at ambient temperature for 12 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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The reaction was then washed with water, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried with MgSO4
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
purified by silica gel column chromatography (0-40% EtOAc in heptane)
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
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|
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Type
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product
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Smiles
|
BrC1=CC2=C(CN(CCO2)C(=O)OC(C)(C)C)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.45 g | |
| YIELD: PERCENTYIELD | 86% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
